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Poly-D-lysine hydrobromide (MW

84000)

Cat. No.: B15603769 Get Quote

Proper Disposal of Poly-D-lysine Hydrobromide
(MW 84,000)
Essential Safety and Logistical Information for Laboratory Professionals

Poly-D-lysine hydrobromide is a synthetic polyamino acid commonly utilized in research

settings as a coating to enhance cell adhesion to surfaces. While it is not classified as a

hazardous substance under OSHA and GHS guidelines, proper disposal is crucial to maintain a

safe laboratory environment and ensure compliance with local regulations.[1] This guide

provides a step-by-step operational plan for the safe disposal of Poly-D-lysine hydrobromide

(MW 84,000).

Immediate Safety and Handling Precautions
Before handling Poly-D-lysine hydrobromide, it is essential to be familiar with the appropriate

personal protective equipment (PPE) and safety measures.
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Precaution Category Specific Recommendations

Personal Protective Equipment

Wear safety glasses with side shields or

goggles.[2] Use appropriate chemical-resistant

gloves.[3] A lab coat or other protective clothing

should be worn to prevent skin contact.[2] In

case of dust formation, a NIOSH-approved N95

or P1 dust mask is recommended.[1]

Engineering Controls

Use in a well-ventilated area. A laboratory fume

hood may be used where possible, especially if

dust is generated.[3]

Handling

Avoid contact with skin and eyes.[3] Avoid

inhalation of dust.[3] Handle in accordance with

good industrial hygiene and safety practices.[2]

[4]

Storage

Keep the container tightly closed in a dry and

well-ventilated place.[1] For long-term stability,

store at -20°C, protected from light.[3]

**Step-by-Step Disposal Protocol
The disposal of Poly-D-lysine hydrobromide should always be in accordance with applicable

regional, national, and local laws and regulations.[4] The following protocol provides a general

guideline for proper disposal.

Unused or Surplus Material:

Do not dispose of unused Poly-D-lysine hydrobromide down the drain.[1]

Collect the solid material in its original container or a clearly labeled, sealed container.

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Spill Cleanup:

In the event of a spill, avoid dust formation.[1]
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Wear appropriate PPE as outlined in the table above.

Carefully sweep up the solid material and place it into a suitable, closed container for

disposal.[1]

Clean the affected area thoroughly.[4]

Contaminated Materials:

Any materials, such as pipette tips, gloves, or paper towels, that come into contact with

Poly-D-lysine hydrobromide should be considered contaminated.

Dispose of contaminated materials in the same manner as the chemical itself, in a sealed

and labeled container.

Handle uncleaned containers as you would the product itself.

Aqueous Solutions:

While the solid form is the primary concern for disposal, any prepared solutions should

also be disposed of responsibly.

Do not pour solutions down the drain.

Collect aqueous waste in a labeled container and consult with your institution's

environmental health and safety (EHS) office for guidance on disposal as chemical waste.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Poly-D-

lysine hydrobromide.
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Poly-D-lysine Hydrobromide Disposal
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Caption: Disposal workflow for Poly-D-lysine hydrobromide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Poly-D-lysine hydrobromide (MW 84000) proper
disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15603769#poly-d-lysine-hydrobromide-mw-84000-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15603769#poly-d-lysine-hydrobromide-mw-84000-proper-disposal-procedures
https://www.benchchem.com/product/b15603769#poly-d-lysine-hydrobromide-mw-84000-proper-disposal-procedures
https://www.benchchem.com/product/b15603769#poly-d-lysine-hydrobromide-mw-84000-proper-disposal-procedures
https://www.benchchem.com/product/b15603769#poly-d-lysine-hydrobromide-mw-84000-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15603769?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

